N-(2-ethoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide
Overview
Description
N-(2-ethoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide, also known as EPM, is a synthetic compound that has been used in scientific research for its potential therapeutic properties. EPM was first synthesized in 2004 by researchers at the Shanghai Institute of Materia Medica. Since then, EPM has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in the treatment of various diseases.
Mechanism of Action
The mechanism of action of N-(2-ethoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide is not fully understood, but it is believed to involve the modulation of several signaling pathways in the brain. This compound has been shown to activate the PI3K/Akt signaling pathway, which is involved in cell survival and growth. This compound also inhibits the NF-κB signaling pathway, which is involved in inflammation and cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in preclinical studies. This compound has been shown to increase the levels of several neurotrophic factors, including BDNF and GDNF, which promote the growth and survival of neurons. This compound has also been shown to reduce oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-ethoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide in lab experiments is its relatively low toxicity. This compound has been shown to have a high therapeutic index, meaning that it has a wide margin of safety between its therapeutic and toxic doses. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(2-ethoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide. One area of interest is the development of novel formulations of this compound that improve its solubility and bioavailability. Another area of interest is the investigation of this compound's potential therapeutic properties in other diseases, such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other signaling pathways in the brain.
Scientific Research Applications
N-(2-ethoxyphenyl)-1-(2-methylbenzoyl)-4-piperidinecarboxamide has been studied for its potential therapeutic properties in a variety of diseases, including Parkinson's disease, Alzheimer's disease, and ischemic stroke. In preclinical studies, this compound has been shown to have neuroprotective effects, improve cognitive function, and reduce inflammation.
properties
IUPAC Name |
N-(2-ethoxyphenyl)-1-(2-methylbenzoyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O3/c1-3-27-20-11-7-6-10-19(20)23-21(25)17-12-14-24(15-13-17)22(26)18-9-5-4-8-16(18)2/h4-11,17H,3,12-15H2,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRYARSIZPBSGDW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.